Cas no 478063-09-1 (1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-ethyloxime)

• Product Name: 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-ethyloxime
• CAS No: 478063-09-1
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• MDL: MFCD01871578
• CID: 5227247
• Update Time: 2026-03-07

1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-ethyloxime Chemical and Physical Properties

Names and Identifiers

• 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-ETHYLOXIME
• (E)-ethoxy(1-{3-methyl-5-thia-2,7-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,6,9,11-pentaen-4-yl}ethylidene)amine
• Ethanone, 1-(3-methylthiazolo[3,2-a]benzimidazol-2-yl)-, O-ethyloxime
• (E)-N-ethoxy-1-(1-methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)ethanimine
• 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-ethyloxime

• MDL： MFCD01871578
• Inchi： 1S/C14H15N3OS/c1-4-18-16-9(2)13-10(3)17-12-8-6-5-7-11(12)15-14(17)19-13/h5-8H,4H2,1-3H3/b16-9+
• InChI Key： SWVWTYUEWDFMJA-CXUHLZMHSA-N
• SMILES： S1C(/C(/C)=N/OCC)=C(C)N2C1=NC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.8
• Topological Polar Surface Area: 67.1

Additional information on 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-ethyloxime

1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-Ethyloxime

The compound 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-ethyloxime (CAS No. 478063-09-1) is a heterocyclic organic compound that has garnered significant attention in the field of biomedical research and pharmaceutical chemistry. Its unique structure, combining thiazole, benzimidazole, and ethanone O-ethyloxime moieties, positions it as a promising candidate for various applications in drug discovery and therapeutic development.

Recent studies have highlighted the potential of this compound as a modular scaffold for designing bioactive molecules. Its flexible linker and diverse functional groups enable easy conjugation with other biologically active fragments, making it a valuable tool in targeted drug delivery systems. The integration of benzimidazole into its structure contributes to its anticancer activity, while the thiazole ring enhances its antimicrobial properties.

Research conducted in 2023 has demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, particularly those resistant to conventional chemotherapy. The presence of the ethanone O-ethyloxime group has been identified as a critical factor in modulating its pharmacokinetic profile, thereby improving its bioavailability and reducing off-target effects.

Furthermore, this compound has shown remarkable potential as a template for designing enzyme inhibitors. Its heterocyclic core provides a rigid framework that can be tailored to bind specific enzymes involved in disease pathways. For instance, recent investigations have explored its ability to inhibit matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases.

The synthesis of 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-ethyloxime has been optimized to achieve high yields and excellent purity. Novel multicomponent reaction (MCR) strategies have been employed to streamline its construction, reducing the number of steps and improving scalability. These advancements have made it a more accessible tool for researchers seeking to explore its therapeutic potential.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on evaluating this compound's toxicity profile and dosage requirements. Preclinical studies indicate that it exhibits minimal toxicity in healthy animals while maintaining potent efficacy against disease models, positioning it as a lead candidate for further clinical investigation.

In summary, 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-ethyloxime (CAS No. 478063-09-1) represents a versatile and innovative framework for drug development. Its unique combination of structural features, coupled with its demonstrated biological activity, makes it a valuable asset in the quest to develop next-generation therapies for cancer, infections, and other debilitating diseases.